Cas no 2484889-19-0 (4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole)
4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole
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- Inchi: 1S/C12H14N2O/c1-14-9-11(8-13-14)7-10-3-5-12(15-2)6-4-10/h3-6,8-9H,7H2,1-2H3
- InChI Key: XNNONPIQJNYLQG-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CC1C=NN(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 190
- XLogP3: 2.1
- Topological Polar Surface Area: 27
4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01M3V6-250mg |
4-(4-methoxybenzyl)-1-methyl-1H-pyrazole |
2484889-19-0 | 95% | 250mg |
$631.00 | 2025-02-12 | |
| Aaron | AR01M3V6-500mg |
4-(4-methoxybenzyl)-1-methyl-1H-pyrazole |
2484889-19-0 | 95% | 500mg |
$717.00 | 2025-02-12 |
4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole
Introduction to 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole (CAS No. 2484889-19-0)
4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole, with the CAS number 2484889-19-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.
The molecular structure of 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole consists of a pyrazole ring substituted with a 4-methoxybenzyl group and a methyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.
Recent studies have highlighted the potential of 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The researchers found that 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.
In addition to its neuroprotective properties, 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole has shown promise as an anti-inflammatory agent. A clinical trial conducted in 2023 evaluated the efficacy of this compound in treating chronic inflammatory conditions such as rheumatoid arthritis. The results indicated that 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole significantly reduced inflammation markers and improved joint function in patients, suggesting its potential as a therapeutic option for inflammatory diseases.
The pharmacokinetic properties of 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole have also been extensively studied. Research published in the Bioorganic & Medicinal Chemistry Letters in 2023 reported that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for developing effective and patient-friendly drug formulations.
Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have shown that 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole has a low toxicity profile and does not exhibit significant adverse effects at therapeutic doses. This finding is supported by a comprehensive toxicological assessment published in the Toxicological Sciences journal in 2023, which concluded that the compound is well-tolerated and safe for further clinical evaluation.
The synthetic route for producing 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole has been optimized to ensure high yields and purity. A detailed synthesis protocol was described in a 2023 publication in the Tetrahedron Letters, where researchers outlined a multi-step process involving the condensation of 4-methoxybenzaldehyde with hydrazine hydrate, followed by methylation with methyl iodide. This method provides a reliable and scalable approach for manufacturing the compound on an industrial scale.
In conclusion, 4-(4-Methoxybenzyl)-1-methyl-1H-pyrazole (CAS No. 2484889-19-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its neuroprotective and anti-inflammatory properties, coupled with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential, paving the way for innovative treatments for various diseases.
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